Cas no 66117-32-6 (2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER)
2-Thiophenecarboxylic acid, 4-nitro-, ethyl ester is a nitro-substituted thiophene derivative with significant utility in organic synthesis and pharmaceutical intermediates. The compound features a carboxylic acid ester group at the 2-position and a nitro group at the 4-position of the thiophene ring, enhancing its reactivity in electrophilic and nucleophilic substitution reactions. Its structural properties make it valuable for constructing heterocyclic frameworks, particularly in the development of bioactive molecules and agrochemicals. The ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. This compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations, making it a versatile building block in medicinal and materials chemistry.
66117-32-6 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER
CAS No:66117-32-6
MF:C7H7NO4S
MW:201.199780702591
CID:3279050
PubChem ID:12380975
Update Time:2025-11-02
2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER
- Ethyl 4-nitrothiophene-2-carboxylate
- SCHEMBL2992084
- ethyl4-nitrothiophene-2-carboxylate
- 66117-32-6
- CFNYYCSQRYKZID-UHFFFAOYSA-N
-
- Inchi： 1S/C7H7NO4S/c1-2-12-7(9)6-3-5(4-13-6)8(10)11/h3-4H,2H2,1H3
- InChI Key： CFNYYCSQRYKZID-UHFFFAOYSA-N
- SMILES： C1(C(OCC)=O)SC=C([N+]([O-])=O)C=1
Computed Properties
- Exact Mass: 201.00957888Da
- Monoisotopic Mass: 201.00957888Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 100Ų
2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740164-1g |
Ethyl 4-nitrothiophene-2-carboxylate |
66117-32-6 | 98% | 1g |
￥3808.00 | 2024-05-04 |
2-THIOPHENECARBOXYLIC ACID, 4-NITRO-, ETHYL ESTER Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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